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Chemical Properties & Hazards

The following table summarizes the core identification and hazard information for Diarylanilide Yellow that

should be communicated to all researchers [1].

Property Description

Chemical Abstract Service (CAS)
Registry Number

6358-85-6

Common Names C.I. Pigment Yellow 12; Benzidine Yellow; Diarylanilide Yellow

Appearance Odorless, fine yellow powder

Incompatibility Strong Oxidizing Agents

Decomposition Products When heated to decomposition, emits very toxic fumes of

chlorine and nitrogen oxides [1].

Frequently Asked Questions
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Here are answers to anticipated questions from research professionals.

Q1: What specific hazards are associated with Diarylanilide Yellow and strong oxidizing agents?

While the exact reaction mechanisms are not detailed in the search results, Diarylanilide Yellow is

explicitly listed as incompatible with strong oxidizing agents [1]. Furthermore, azo dyes, as a

chemical class, can be explosive when suspended in air at specific concentrations [1]. The primary

documented hazard occurs during thermal decomposition, which releases highly toxic gases including

chlorine and nitrogen oxides.

Q2: What are the key handling and storage precautions for this pigment? You should adhere to

the following protocols [1]:

Storage: Store at ambient temperatures and keep separate from oxidizing materials.

Spill Response: Dampen solid spills with water, transfer to a container, and seal in a vapor-
tight plastic bag for disposal. Clean all surfaces with soap and water.

Personal Protective Equipment (PPE): Where the neat chemical is weighed and diluted, wear
a NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge and a dust/mist

filter.
First Aid: Immediately flush eyes or skin with copious amounts of water for 20-30 minutes and

seek medical attention if irritation develops.

Q3: What is the toxicological profile of Diarylanilide Yellow? A chronic bioassay study conducted

by the National Cancer Institute concluded that technical-grade Diarylanilide Yellow did not provide

evidence of carcinogenicity in Fischer 344 rats or B6C3F1 mice [2]. A 2014 Canadian government

screening assessment also concluded that Diarylanilide Yellow pigments are not expected to be

harmful to aquatic or soil-dwelling organisms at low concentrations and are not considered a danger to

human life or health [3].

Experimental Workflow for Safety Assessment

The diagram below outlines a general logical workflow for assessing the safety and compatibility of

Diarylanilide Yellow in an experimental setting, based on the information available.
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Start: Assess Experimental Use of
Diarylanilide Yellow

Check for Oxidizing Agents
in the Protocol

Identify Potential
Incompatibility Risk

Implement Controls:
- Separate Storage

- Avoid Mixing
- Control Heat

Wear Recommended PPE:
- Respirator (Dust/Mist/OVAG)

- Standard Lab Gear

Proceed with Experiment
with Enhanced Caution

Click to download full resolution via product page

Key Experimental Considerations

Given the identified gap in specific test methodologies, here are critical points to guide your experimental

planning:

Protocol Development: The search results do not contain detailed, pre-defined experimental

protocols for testing the reaction between Diarylanilide Yellow and strong oxidizing agents. Your
organization will likely need to develop and validate these methods in-house.

Focus on Physical State: The explosive potential of azo dyes is noted specifically when they are
suspended in air [1]. This indicates that the physical form (e.g., dry powder creating dust) is a critical

risk factor, not just the chemical identity.
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Thermal Decomposition Concern: A significant concern noted in the literature is that thermal

treatment of polymers containing diarylide yellow pigments above 200 °C can cause cleavage of the
pigment, releasing aromatic amines, including 3,3'-dichlorobenzidine (DCB) [4]. This is a crucial

consideration for any high-temperature applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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